Cas no 921206-10-2 (4-(quinolin-3-yl)but-3-en-2-one)

• Product Name: 4-(quinolin-3-yl)but-3-en-2-one
• CAS No: 921206-10-2
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 745328
• PubChem ID: 22678233
• Update Time: 2025-04-19

4-(quinolin-3-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(3-quinolinyl)-, (3E)-
• 4-quinolin-3-ylbut-3-en-2-one
• 4-(quinolin-3-yl)but-3-en-2-one
• (E)-4-(Quinolin-3-yl)but-3-en-2-one
• SCHEMBL6421749
• 921206-10-2
• EN300-1786430

• Inchi： 1S/C13H11NO/c1-10(15)6-7-11-8-12-4-2-3-5-13(12)14-9-11/h2-9H,1H3/b7-6+
• InChI Key： PECQMBYMPKIUNA-VOTSOKGWSA-N
• SMILES： O=C(C)/C=C/C1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives